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Compound of Interest

Compound Name:
3-Chloro-2-methoxy-5-

nitropyridine

Cat. No.: B1398639 Get Quote

An In-Depth Technical Guide to the Safe Handling of 3-Chloro-2-methoxy-5-nitropyridine

This document provides a comprehensive technical overview of the safety protocols, handling

procedures, and emergency responses for 3-Chloro-2-methoxy-5-nitropyridine (CAS No:

22353-53-3). It is intended for researchers, chemists, and drug development professionals who

may handle this compound. The guidance herein is synthesized from established safety data

for structurally related compounds and general principles of chemical hygiene, aiming to foster

a proactive safety culture in the laboratory.

Section 1: Compound Profile and Physicochemical
Properties
3-Chloro-2-methoxy-5-nitropyridine is a substituted pyridine derivative. Its chemical

structure, featuring a chloro, a methoxy, and a nitro group on the pyridine ring, makes it a

useful intermediate in organic synthesis. However, these same functional groups are

responsible for its hazardous properties, necessitating careful handling. The nitro group, in

particular, suggests that the compound should be treated as potentially reactive and toxic.

Table 1: Physicochemical Properties of 3-Chloro-2-methoxy-5-nitropyridine and Related

Compounds
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Property Value Source(s)

Chemical Formula C₆H₅ClN₂O₃ [1][2]

Molecular Weight 188.57 g/mol [1][2]

Appearance

Pale yellow to

white/gray/brown crystalline

solid is typical for related

compounds.

[3]

Melting Point
193 - 198 °C (for 2-Amino-6-

chloro-3-nitropyridine)
[4]

Storage
Inert atmosphere, room

temperature.
[2]

Section 2: Hazard Identification and GHS
Classification
While a specific, official GHS classification for 3-Chloro-2-methoxy-5-nitropyridine is not

universally published, data from closely related isomers and compounds with similar functional

groups provide a strong basis for a precautionary hazard assessment. The GHS classifications

for compounds like 2-Chloro-3-methoxy-5-nitropyridine and various chloro-nitro-pyridines

consistently indicate significant health risks.[1][5]

Inferred GHS Classification: Based on available data, 3-Chloro-2-methoxy-5-nitropyridine
should be handled as a substance with the following hazards:

Table 2: Inferred GHS Hazard Classification
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Hazard Class Hazard Category Hazard Statement Source(s)

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[1][2][6]

Acute Toxicity, Dermal Category 4
H312: Harmful in

contact with skin
[1]

Acute Toxicity,

Inhalation
Category 4

H332: Harmful if

inhaled
[1][2]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[1][2][6]

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation
[1][2][6]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[1][2][6]

Expert Analysis of Hazards:

Oral, Dermal, and Inhalation Toxicity (H302, H312, H332): The presence of the nitroaromatic

and chlorinated heterocyclic systems suggests systemic toxicity. These compounds can

interfere with metabolic processes, and absorption through any route should be considered

dangerous.

Skin and Eye Irritation (H315, H319): Chlorinated pyridines are known irritants. Direct

contact with the solid powder or solutions can cause significant irritation, redness, and pain.

[5] Prolonged contact may lead to chemical burns.

Respiratory Irritation (H335): Inhalation of the dust can irritate the mucous membranes and

the entire respiratory tract.[6][7] All work should be conducted in a well-ventilated area,

preferably within a chemical fume hood.

Section 3: Engineering Controls and Personal
Protective Equipment (PPE)
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A multi-layered approach to exposure control is mandatory. The "Hierarchy of Controls" is the

guiding principle, prioritizing engineering and administrative controls over sole reliance on PPE.

Hierarchy of Hazard Controls

Elimination
(Not Feasible)

Substitution
(Use a less hazardous reagent)

Most Effective

Engineering Controls
(Primary Barrier)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment (PPE)
(Last Line of Defense)

Least Effective

Click to download full resolution via product page

Caption: Hierarchy of Controls for Chemical Safety.

1. Engineering Controls (Primary Barrier):

Chemical Fume Hood: All weighing, transfers, and reactions involving 3-Chloro-2-methoxy-
5-nitropyridine must be performed inside a certified chemical fume hood to prevent

inhalation of dust or vapors.[8]
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Ventilation: The laboratory must have adequate general ventilation. Ensure that eyewash

stations and safety showers are located close to the workstation.[4][6]

2. Administrative Controls:

Standard Operating Procedures (SOPs): Develop and strictly follow a detailed SOP for

handling this compound.

Training: All personnel must be trained on the specific hazards and handling procedures for

this chemical before commencing work.

Restricted Access: Designate specific areas for handling and storing this compound. Do not

eat, drink, or smoke in these areas.[6][9]

3. Personal Protective Equipment (PPE) (Last Line of Defense):

Hand Protection: Wear nitrile gloves.[10] There is no single glove material that provides

universal protection, but nitrile offers good resistance to a range of chemicals.[10] Always

inspect gloves before use and use proper removal technique to avoid skin contact. Dispose

of contaminated gloves immediately.

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields.[11] If there is a

significant risk of splashing, a full-face shield should be worn in addition to goggles.[10]

Skin and Body Protection: A lab coat is mandatory. For larger quantities or tasks with a

higher risk of spillage, wear chemical-resistant aprons or coveralls.[10]

Respiratory Protection: If engineering controls are not sufficient to maintain exposure below

occupational limits, a NIOSH or European Standard EN 149 approved respirator may be

necessary.[4][6] This should be determined by a formal risk assessment.

Section 4: Safe Handling and Storage Protocol
Adherence to a strict, step-by-step protocol is essential for minimizing risk. The following

workflow is a self-validating system designed to ensure safety at each stage of handling.
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Preparation
Verify fume hood function.

Don appropriate PPE.
Prepare all necessary equipment.

Weighing & Transfer
Perform inside fume hood.
Use anti-static measures.

Clean spatula and surfaces immediately.
Reaction Setup

Add reagent slowly.
Maintain inert atmosphere if required.

Monitor reaction parameters.
Decontamination & Cleanup

Quench reaction safely.
Clean glassware with appropriate solvent.

Decontaminate work area.
Storage

Store in tightly sealed container.
Place in cool, dry, well-ventilated area.
Segregate from incompatible materials.

Click to download full resolution via product page

Caption: Standard Workflow for Handling 3-Chloro-2-methoxy-5-nitropyridine.

Step-by-Step Handling Methodology:

Preparation:

Causality: Before handling the compound, ensure all safety systems are operational.

Verify the fume hood's certification is current and its airflow is adequate. This is the

primary barrier protecting you from inhalation.

Don all required PPE: nitrile gloves, safety goggles, and a lab coat.

Assemble all necessary glassware, reagents, and waste containers inside the fume hood

to minimize movement in and out of the controlled area.

Weighing and Transfer:

Causality: To prevent inhalation of fine powder, conduct all weighing and transfer

operations within the fume hood.[8] Use a draft shield on the balance if necessary.

Handle the container carefully. Avoid creating dust.[9]

Use a clean spatula for transfers. Immediately after use, decontaminate the spatula by

rinsing it with an appropriate solvent into a designated waste container.

Reaction:

Causality: Add the solid reagent to the reaction vessel in portions to control the reaction

rate and any potential exotherms.

If the reaction is sensitive to air or moisture, maintain an inert atmosphere (e.g., nitrogen

or argon).
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Storage:

Causality: To prevent degradation and accidental release, store the compound in a tightly

closed, clearly labeled container.[6][9]

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents, acids, and acid chlorides.[4] Keep away from heat, sparks, and

open flames.[12]

Section 5: Emergency Procedures
Immediate and correct response to an exposure or spill is critical. All personnel must be familiar

with these procedures and the location of safety equipment.
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Emergency Response Flowchart

Incident Occurs
(Spill or Exposure)

Assess Situation
(Is it safe to respond?)

Evacuate Area
Alert Others

Call Emergency Services

No

Small Spill

Yes, small spill

Personnel Exposure

Yes, exposure

Contain spill with inert absorbent
(e.g., sand, vermiculite)

Collect into sealed container for disposal.

Skin Contact:
Remove contaminated clothing.

Wash with soap and water for 15 min.

Eye Contact:
Rinse with water for 15 min.

Lift eyelids. Seek medical attention.

Inhalation:
Move to fresh air.

If breathing is difficult, give oxygen.

Seek Immediate Medical Attention
Bring SDS

Click to download full resolution via product page

Caption: Decision Flowchart for Emergency Response.

First-Aid Measures:
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If Inhaled: Move the exposed person to fresh air at once.[13] If breathing has stopped or is

difficult, perform artificial respiration and seek immediate medical attention.[11]

In Case of Skin Contact: Immediately remove all contaminated clothing.[6] Wash the affected

skin thoroughly with soap and plenty of water for at least 15 minutes.[4][13] If skin irritation

persists, get medical advice.[6]

In Case of Eye Contact: Immediately flush the eyes with large amounts of water for at least

15 minutes, occasionally lifting the lower and upper eyelids.[7][13] Remove contact lenses if

present and easy to do.[6] Seek immediate medical attention.

If Swallowed: Do NOT induce vomiting. Rinse mouth with water.[11] Never give anything by

mouth to an unconscious person.[14] Call a poison center or doctor immediately.[6]

Accidental Release Measures:

Minor Spills: For small spills, carefully sweep up the solid material, avoiding dust generation.

[4] Absorb any solution with an inert material (e.g., sand, vermiculite) and place it into a

suitable, labeled container for disposal.[8]

Major Spills: Evacuate the area immediately.[3] Prevent the spill from entering drains or

waterways.[9] Only personnel with appropriate training and PPE should attempt to clean up

a large spill.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use a water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[14][15]

Specific Hazards: During a fire, hazardous decomposition products such as carbon oxides

(CO, CO₂), nitrogen oxides (NOx), and hydrogen chloride gas may be formed.[15]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.[16]

Section 6: Disposal Considerations
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All waste generated from handling 3-Chloro-2-methoxy-5-nitropyridine must be treated as

hazardous waste.

Chemical Waste: Dispose of the chemical and its container in accordance with all local,

regional, and national regulations.[3][6] Do not dispose of it down the drain.

Contaminated Materials: Used gloves, paper towels, and other contaminated disposable

materials should be collected in a sealed, labeled hazardous waste container for proper

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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